1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine

• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-(2-fluorobenzoyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16ClFN2O2/c19-14-5-3-4-13(12-14)17(23)21-8-10-22(11-9-21)18(24)15-6-1-2-7-16(15)20/h1-7,12H,8-11H2
• InChI Key: OZLVYKOACIKHAZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3F

Description

1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine (CFPP) is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in recent years due to its potential therapeutic applications in various fields, including neuroscience, cardiovascular medicine, and cancer research. CFPP has been shown to possess potent pharmacological properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine has been shown to increase the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in mood regulation and cognitive function.
Biochemical and Physiological Effects
1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective properties, 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine has also been shown to improve cardiac function and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine is its potent pharmacological properties, which make it a promising candidate for drug development. However, one of the limitations of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine. One area of interest is in the development of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is in the development of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine-based drugs for the treatment of cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine and its potential therapeutic applications in other fields such as oncology and immunology.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine involves the reaction of 1-(3-chlorobenzoyl)piperazine with 2-fluorobenzoyl chloride in the presence of a base. This reaction leads to the formation of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine as a white solid, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine has been extensively studied for its potential therapeutic applications. One of the major areas of research is in the field of neuroscience, where 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine has been shown to possess neuroprotective properties. Studies have demonstrated that 1-(3-Chlorobenzoyl)-4-(2-fluorobenzoyl)piperazine can prevent neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.